4-THIO-DU CEP
4-THIO-DU CEP
Brand Name:
Vulcanchem
CAS No.:
144303-74-2
VCID:
VC0126359
InChI:
InChI=1S/C42H50N5O7PS/c1-30(2)47(31(3)4)55(52-26-10-23-43)54-37-28-40(46-25-22-39(45-41(46)48)56-27-11-24-44)53-38(37)29-51-42(32-12-8-7-9-13-32,33-14-18-35(49-5)19-15-33)34-16-20-36(50-6)21-17-34/h7-9,12-22,25,30-31,37-38,40H,10-11,26-29H2,1-6H3/t37-,38+,40+,55?/m0/s1
SMILES:
CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=CC(=NC5=O)SCCC#N
Molecular Formula:
C42H50N5O7PS
Molecular Weight:
799.924
4-THIO-DU CEP
CAS No.: 144303-74-2
Main Products
VCID: VC0126359
Molecular Formula: C42H50N5O7PS
Molecular Weight: 799.924
| CAS No. | 144303-74-2 |
|---|---|
| Product Name | 4-THIO-DU CEP |
| Molecular Formula | C42H50N5O7PS |
| Molecular Weight | 799.924 |
| IUPAC Name | 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-[4-(2-cyanoethylsulfanyl)-2-oxopyrimidin-1-yl]oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile |
| Standard InChI | InChI=1S/C42H50N5O7PS/c1-30(2)47(31(3)4)55(52-26-10-23-43)54-37-28-40(46-25-22-39(45-41(46)48)56-27-11-24-44)53-38(37)29-51-42(32-12-8-7-9-13-32,33-14-18-35(49-5)19-15-33)34-16-20-36(50-6)21-17-34/h7-9,12-22,25,30-31,37-38,40H,10-11,26-29H2,1-6H3/t37-,38+,40+,55?/m0/s1 |
| Standard InChIKey | OZGHGLGGZJXMCQ-WVVVMPSKSA-N |
| SMILES | CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=CC(=NC5=O)SCCC#N |
| PubChem Compound | 90470047 |
| Last Modified | Nov 12 2021 |
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